![molecular formula C8H13N5 B1275316 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine CAS No. 634165-96-1](/img/structure/B1275316.png)
6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine
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Description
6-Cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is an organic compound that is used in various scientific applications. It is a cyclic diamine with a cyclopropyl group. The compound is used in the synthesis of other compounds, as well as in the study of biochemical and physiological effects. In
Scientific Research Applications
Herbicide Metabolism in Rice
A study by Mayer, Kriemler, and Laanio (1981) examined the metabolism of a similar compound, N-(1',2'-Dimethylpropyl)-N'-ethyl-6-methylthio-1,3,5-triazine-2,4-diamine, in rice. This research tracked the degradation products of the compound in greenhouse-grown rice, identifying several transformation products, which is relevant for understanding the environmental fate of related triazine compounds (Mayer, Kriemler, & Laanio, 1981).
Nonlinear Optical Polyimides
Sui et al. (1999) explored the use of chromophore-containing diamines, including triazine derivatives, in creating side-chain second-order nonlinear optical polyimides. These materials exhibited high thermal stability and could be potential candidates for optoelectronic applications (Sui et al., 1999).
Anticancer Agents
Xiong et al. (2016) studied cyclometalated iridium(III) complexes that included a triazine derivative as a ligand. These complexes showed promise as mitochondria-targeted anticancer agents, offering a new avenue for cancer therapy (Xiong et al., 2016).
Herbicide Dissipation in Soil
Baer and Calvet (1999) investigated the dissipation kinetics of several soil-applied herbicides, including triazine derivatives. This research provides insights into the environmental behavior and degradation of triazine-based herbicides in different soil conditions (Baer & Calvet, 1999).
Gemini Surfactants
Singh et al. (2016) synthesized novel triazine Schiff base-based cationic gemini surfactants. These compounds showed potential as antiwear, antifriction, and anticorrosive additives in lubricants, indicating the utility of triazine derivatives in industrial applications (Singh et al., 2016).
Energetic Polymer Monomers
Shastin et al. (2021) developed methods for synthesizing novel azidopropargylamino-substituted 1,3,5-triazines, which could be used as monomers for producing energetic polymers. This highlights the potential of triazine derivatives in the field of advanced materials (Shastin et al., 2021).
Sulfur Source for Bacteria
Cook and Hütter (1982) identified bacteria that could use s-triazine herbicides, including triazine derivatives, as a sole source of sulfur. This finding is significant for bioremediation and understanding the ecological impact of triazine compounds (Cook & Hütter, 1982).
properties
IUPAC Name |
6-cyclopropyl-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N5/c1-13(2)8-11-6(5-3-4-5)10-7(9)12-8/h5H,3-4H2,1-2H3,(H2,9,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFPXQYOZUGOKSD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)N)C2CC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00407797 |
Source
|
Record name | 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00407797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
634165-96-1 |
Source
|
Record name | 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00407797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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